Cas no 1795471-31-6 (4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide)

• Product Name: 4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide
• CAS No: 1795471-31-6
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5368732
• Update Time: 2025-07-15

4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide

• Inchi： 1S/C19H23N3O3/c1-24-12-13-25-17-7-5-15(6-8-17)19(23)21-16-9-11-22(14-16)18-4-2-3-10-20-18/h2-8,10,16H,9,11-14H2,1H3,(H,21,23)
• InChI Key： OWWDHQKJZHOJPS-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC=CC=C2)C1)(=O)C1=CC=C(OCCOC)C=C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.8±50.0 °C(Predicted)
• pka: 14.41±0.20(Predicted)

Additional information on 4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide

Professional Introduction to 4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide (CAS No. 1795471-31-6)

4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide, with the CAS number 1795471-31-6, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, featuring a complex structural framework, has been studied for its potential applications in various therapeutic areas. The presence of multiple functional groups, including pyridinyl and pyrrolidinyl moieties, makes it a promising candidate for further investigation.

The compound's structure is characterized by a benzamide core linked to a 2-methoxyethoxy group and a N-[1-(2-pyridinyl)-3-pyrrolidinyl] substituent. This unique arrangement suggests that it may exhibit properties suitable for drug development, particularly in the context of modulating biological pathways. Recent studies have highlighted the importance of such multifunctional molecules in addressing complex diseases, where targeting multiple pathways simultaneously can lead to more effective treatments.

In the realm of medicinal chemistry, the synthesis and optimization of such compounds are critical steps toward developing novel therapeutics. The benzamide moiety, known for its role in various bioactive molecules, contributes to the compound's pharmacological potential. Additionally, the 2-methoxyethoxy group introduces hydrophilicity, which can enhance solubility and bioavailability—key factors in drug design.

The pyridinyl and pyrrolidinyl groups are particularly noteworthy, as they are frequently incorporated into drug candidates due to their ability to interact with biological targets. These heterocyclic structures can serve as anchors for binding to proteins and enzymes, potentially leading to inhibitory or modulatory effects. Current research in this area is focused on understanding how these structural features influence biological activity and how they can be fine-tuned to improve efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how 4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide interacts with its intended targets. These studies have revealed that the compound's structure is well-suited for binding to specific enzymes and receptors, making it a valuable scaffold for drug discovery.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide, with its intricate architecture, presents an opportunity to explore this area further. Its ability to disrupt or modulate PPIs could lead to breakthroughs in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its potential as an inhibitor, the compound may also exhibit other pharmacological activities. For instance, its structural features could make it a viable candidate for developing antiviral or anti-inflammatory agents. The versatility of its core structure allows for modifications that can tailor its biological effects toward specific therapeutic needs.

The synthesis of 4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide involves multi-step organic reactions that require careful optimization. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the complex framework efficiently. These methods ensure high yields and purity, which are essential for subsequent biological evaluation.

Evaluation of the compound's pharmacokinetic properties is another critical aspect of its development. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be thoroughly assessed before moving into clinical trials. Preclinical studies using cell-based assays and animal models have provided preliminary data suggesting that the compound is well-tolerated and exhibits promising activity profiles.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide. Machine learning algorithms can analyze vast datasets to predict potential biological activities and optimize molecular structures. This approach has led to more efficient screening processes and has identified novel targets that were previously unexplored.

Future research directions include exploring derivatives of this compound that may enhance its potency or reduce side effects. By systematically modifying specific functional groups, scientists can fine-tune its pharmacological properties. Additionally, investigating its mechanism of action will provide deeper insights into how it interacts with biological systems and why it is effective against certain diseases.

The broader implications of this research extend beyond individual compounds. The development of innovative molecules like 4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide contributes to the growing arsenal of tools available for treating complex diseases. As our understanding of biology advances, so does our ability to design molecules that precisely target disease-causing pathways.

In conclusion, 4-(2-Methoxyethoxy)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzamide (CAS No. 1795471-31-6) represents a significant advancement in medicinal chemistry. Its unique structure and promising preclinical data position it as a valuable candidate for further development in therapeutic applications. Continued research in this area holds great promise for improving patient outcomes across multiple disease indications.